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Compound of Interest

Compound Name: D-2-Allylglycine Hydrochloride

Cat. No.: B613207 Get Quote

For researchers and scientists engaged in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents like D-2-
Allylglycine Hydrochloride are critical components of laboratory safety. This guide provides

essential, step-by-step procedures for the safe disposal of this compound, ensuring the

protection of personnel and the environment.

Properties and Hazards
Understanding the characteristics of D-2-Allylglycine Hydrochloride is the first step in its safe

management.

Property Value

Physical State Solid, powder

Melting Point 134 °C

Boiling Point 563°C at 760 mmHg

Hazard Codes H315, H319

Hazard Statements
Causes skin irritation, Causes serious eye

irritation

Source: CymitQuimica[1], Sigma-Aldrich
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Personal Protective Equipment (PPE)
Before handling D-2-Allylglycine Hydrochloride for any purpose, including disposal, it is

mandatory to be equipped with the appropriate personal protective equipment.

Hand Protection: Wear protective gloves. Inspect gloves prior to use and dispose of

contaminated gloves in accordance with applicable laws and good laboratory practices.[1]

Eye/Face Protection: Use safety glasses with side-shields or a face shield.

Skin and Body Protection: A complete suit protecting against chemicals is recommended.

The type of protective equipment must be selected according to the concentration and

amount of the dangerous substance at the specific workplace.[1]

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator.[1]

Step-by-Step Disposal Protocol
Follow these procedures to ensure the safe disposal of D-2-Allylglycine Hydrochloride. This

protocol is designed to minimize risk and ensure compliance with safety regulations.

Preparation:

Ensure all necessary PPE is worn correctly.

Designate a specific, well-ventilated area for the disposal procedure.

Have a spill kit readily available.

Containment of Unused Material:

For unused or waste D-2-Allylglycine Hydrochloride, carefully sweep the solid material.

Avoid creating dust.[1]

Place the swept material into a suitable, clearly labeled, and closed container for disposal.

[1]
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Handling of Spills:

In the event of a spill, immediately clear the area of personnel and move upwind.[2]

Avoid generating dust during cleanup.[2]

Use dry clean-up procedures. Do not use air hoses for cleaning.[2]

Vacuuming with an explosion-proof machine designed for grounded storage and use is a

suitable option.[2]

Place the spilled material in a clean, dry, sealable, and labeled container.[2]

Do not let the product enter drains.[1]

Decontamination:

Thoroughly decontaminate all equipment and the work area after the disposal procedure.

Wash hands thoroughly with soap and water after handling.[1]

Final Disposal:

Contact a licensed professional waste disposal service to dispose of the material.[3]

Dispose of the container with the unused product in accordance with federal, state, and

local environmental control regulations.[3]

Emergency Procedures
In case of accidental exposure, follow these immediate first-aid measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if

irritation occurs.[1][4]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[1]

Always show the safety data sheet to the attending physician.[1]

Disposal Workflow for D-2-Allylglycine
Hydrochloride
The following diagram illustrates the logical steps for the proper disposal of D-2-Allylglycine
Hydrochloride.
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Caption: Disposal Workflow for D-2-Allylglycine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b613207?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/IN/pdf/sds-DA0078J1.pdf
https://store.apolloscientific.co.uk/storage/msds/OR14736_msds.pdf
https://isotope.com/product/attachment/DNLM-6862-PK/SDS%20-%20DNLM-6862.pdf
https://sdsmanager.com/sigurnosno-tehnicki-list/tci-europe-n-v-d-2-allylglycine-hydrochloride-hr/
https://sdsmanager.com/sigurnosno-tehnicki-list/tci-europe-n-v-d-2-allylglycine-hydrochloride-hr/
https://www.benchchem.com/product/b613207#d-2-allylglycine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b613207#d-2-allylglycine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b613207#d-2-allylglycine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b613207#d-2-allylglycine-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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